Cas no 78962-43-3 (1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-galactopyranose)

• Product Name: 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-galactopyranose
• CAS No: 78962-43-3
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 553755
• Update Time: 2025-06-08

1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose,4,6-O-(phenylmethylene)-, triacetate (9CI)
• Pyrano[3,2-d]-1,3-dioxin,b-D-galactopyranose deriv.
• 1,2,3-Tri-O-acetyl-4,6-O-benzyliden-D-galaktose
• 4,6-DI-O-BENZYLIDENE-1,2,3-TRI-O-ACETYL-Β-D-GALACTOPYRANOSE
• 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-galactopyranose

• Inchi： 1S/C19H22O9/c1-10(20)24-16-15-14(9-23-18(28-15)13-7-5-4-6-8-13)27-19(26-12(3)22)17(16)25-11(2)21/h4-8,14-19H,9H2,1-3H3/t14-,15+,16+,17-,18?,19-/m1/s1
• InChI Key： MMMFFJBLSNOZRA-GKJUMJLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 394.126
• Monoisotopic Mass: 394.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 106.59000
• LogP: 1.25200

Additional information on 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-galactopyranose

Comprehensive Overview of 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose (CAS No. 78962-43-3)

1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose (CAS No. 78962-43-3) is a chemically modified derivative of D-galactose, widely utilized in carbohydrate chemistry and pharmaceutical research. This compound features a benzylidene-protected galactopyranose core with acetyl groups at the 1, 2, and 3 positions, making it a versatile intermediate for synthesizing complex glycoconjugates and bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting glycosylation-related diseases and cancer therapeutics.

The growing interest in 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose stems from its role in glycoscience, a field rapidly expanding due to advancements in biopharmaceuticals and precision medicine. Researchers frequently search for "galactose derivatives in drug development" or "benzylidene-protected sugars applications," reflecting its relevance in modern science. This compound’s stability and reactivity make it ideal for enzymatic glycosylation studies and carbohydrate-based vaccine design, aligning with trends in immunotherapy and infectious disease research.

From a synthetic perspective, 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose serves as a precursor for oligosaccharide assembly, addressing challenges in stereoselective glycosylation. Its CAS No. 78962-43-3 is often referenced in patents and publications exploring glycosyl donors and protecting group strategies. The compound’s compatibility with green chemistry principles—such as reduced solvent use and catalytic methods—also resonates with sustainable lab practices, a hot topic in organic synthesis forums.

Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose, ensuring purity for high-yield reactions. FAQs such as "how to purify acetylated sugars" or "benzylidene group stability under acidic conditions" highlight practical concerns among chemists. Additionally, its applications extend to material science, where modified sugars contribute to biodegradable polymers and nanocarriers for drug delivery.

In summary, 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-β-D-galactopyranose (CAS No. 78962-43-3) bridges fundamental research and industrial innovation, answering demands for sustainable glycochemistry and therapeutic breakthroughs. Its multifaceted utility ensures continued prominence in peer-reviewed studies and commercial pipelines alike.